Cas no 1353979-91-5 (4-Chloro-2-ethoxy-5-methoxy-pyrimidine)

• Product Name: 4-Chloro-2-ethoxy-5-methoxy-pyrimidine
• CAS No: 1353979-91-5
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• CID: 2157263
• Update Time: 2025-06-11

4-Chloro-2-ethoxy-5-methoxy-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-ethoxy-5-methoxy-pyrimidine
• 4-Chloro-2-ethoxy-5-methoxypyrimidine
• AM94363

• Inchi： 1S/C7H9ClN2O2/c1-3-12-7-9-4-5(11-2)6(8)10-7/h4H,3H2,1-2H3
• InChI Key： WBSFLULQYYGJPB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NC(=N1)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• Topological Polar Surface Area: 44.2

Additional information on 4-Chloro-2-ethoxy-5-methoxy-pyrimidine

Comprehensive Overview of 4-Chloro-2-ethoxy-5-methoxy-pyrimidine (CAS No. 1353979-91-5)

4-Chloro-2-ethoxy-5-methoxy-pyrimidine (CAS No. 1353979-91-5) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro, ethoxy, and methoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C7H9ClN2O2, offers a robust platform for further chemical modifications, making it invaluable in drug discovery and material science applications.

The growing demand for pyrimidine-based compounds in modern therapeutics has propelled interest in 4-Chloro-2-ethoxy-5-methoxy-pyrimidine. Researchers are particularly intrigued by its potential role in developing kinase inhibitors, antiviral agents, and herbicides. With the rise of precision medicine and sustainable agriculture, this compound aligns with current trends targeting high-efficiency, low-toxicity solutions. Its CAS No. 1353979-91-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, 4-Chloro-2-ethoxy-5-methoxy-pyrimidine exhibits remarkable reactivity due to its electron-withdrawing chloro group and electron-donating alkoxy substituents. This balance enables selective nucleophilic substitutions, a feature exploited in constructing complex heterocycles. Recent publications highlight its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig animations, which are pivotal for creating biaryl motifs in drug candidates.

Environmental and regulatory considerations are increasingly shaping the use of chemical intermediates like CAS No. 1353979-91-5. The compound’s stability under ambient conditions and compatibility with green chemistry principles (e.g., solvent-free reactions) make it attractive for industrial-scale applications. Analytical methods, including HPLC and GC-MS, are routinely employed to ensure its purity, a critical factor given its role in sensitive syntheses.

Market analysts note rising inquiries for 4-Chloro-2-ethoxy-5-methoxy-pyrimidine across North America and Asia-Pacific regions, driven by expanding R&D investments. Frequently asked questions (FAQs) revolve around its storage conditions (recommended: 2–8°C in inert atmospheres), shelf life (typically 24 months), and scalability of production processes. These practical aspects underscore its industrial viability.

In conclusion, 4-Chloro-2-ethoxy-5-methoxy-pyrimidine (CAS No. 1353979-91-5) represents a critical building block in contemporary organic synthesis. Its alignment with trends like targeted drug delivery and crop protection innovation ensures sustained scientific and commercial interest. Future research may explore its applications in photopharmacology or metal-organic frameworks, further expanding its utility.